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Compound of Interest

Compound Name: 3-Bromopropanoate

Cat. No.: B1231587

Essential Safety and Handling Guide for 3-
Bromopropanoates

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 3-Bromopropanoates, with a specific focus on
3-Bromopropanoic acid, a common and hazardous form of this compound. Adherence to these
guidelines is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification

3-Bromopropanoates, particularly 3-Bromopropanoic acid, are classified as hazardous
materials. Understanding their properties is the first step in safe handling.

Key Hazards of 3-Bromopropanoic Acid:

» Corrosive: Causes severe skin burns and eye damage.[1][2]

e Irritant: May cause respiratory irritation.

o Combustible: The material is combustible and may explode when heated.[1][3]

The following table summarizes the key quantitative data for 3-Bromopropanoic acid:
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Property Value References
CAS Number 590-92-1 [1]

Molecular Formula C3H5Bro2 [3]

Molecular Weight 152.98 g/mol [3]
Appearance White to off-white solid [1]

Melting Point 58-62 °C (lit.)

Flash Point 66 °C (150.8 °F) - closed cup

Hazard Classifications

Skin Corrosion/Irritation
(Category 1B), Serious Eye
Damage/Eye Irritation

(Category 1)

[1](2]

Storage Class Code

8A - Combustible corrosive

hazardous materials

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 3-Bromopropanoates is crucial to minimize exposure and

prevent accidents.

1. Engineering Controls:

» Always handle 3-Bromopropanoates in a well-ventilated area, preferably within a chemical

fume hood.[4]

o Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[1]

2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]
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¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation or puncture before use.

o Protective Clothing: Wear a lab coat, apron, or other protective clothing to prevent skin
contact.[2] Flame-retardant and antistatic protective clothing is recommended.[2]

o Respiratory Protection: If working with powders or in situations where dust or vapors may be
generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1] A
respirator with a P2 filter is recommended when dusts are generated.[2]

3. Hygiene Practices:

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[1]

* Remove contaminated clothing immediately and wash it before reuse.[2][3]
4. Handling and Storage:

» Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe dust or vapors.[1]

o Keep away from heat, sparks, and open flames.[1]

e Store in a cool, dry, and well-ventilated place in a tightly closed container.[3]

e Incompatible materials to avoid include bases, reducing agents, and oxidizing agents.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1][3]
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» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Seek immediate medical attention.[1][3]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical
attention.[1][3]

o Spills: For small spills, sweep up the solid material and place it into a suitable container for
disposal. For larger spills, evacuate the area and prevent further leakage if it is safe to do so.
Remove all sources of ignition.[1][3]

Disposal Plan

Proper disposal of 3-Bromopropanoate waste is essential to prevent environmental
contamination and comply with regulations.

1. Waste Identification:

o 3-Bromopropanoate waste is considered hazardous waste.[3]

2. Container and Labeling:

e Collect waste in a designated, properly labeled, and closed container.

e The label should clearly identify the contents as "Hazardous Waste" and include the name
"3-Bromopropanoate."

3. Disposal Procedure:
» Dispose of contents and container to an approved waste disposal plant.[1][2][3]
e Do not empty into drains.[1]

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[1]
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Visual Workflow for Handling 3-Bromopropanoates

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Bromopropanoates.
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Caption: Workflow for Safe Handling of 3-Bromopropanoates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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